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Compound of Interest

Compound Name: Methanedithiol

Cat. No.: B1605606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methanedithiol (CAS 74-93-1), also known as dimercaptomethane, is a sulfur-containing

organic compound with the formula CH₄S₂. While structurally simple, its commercial availability

is limited, and it is primarily offered by a select group of specialized chemical suppliers. This

technical guide provides an in-depth overview of the commercial landscape for

methanedithiol, including a summary of known suppliers and their product specifications.

Furthermore, this document outlines a detailed, literature-derived experimental protocol for its

synthesis and purification. A comprehensive section on analytical quality control, including a

Gas Chromatography-Mass Spectrometry (GC-MS) protocol, is also provided. Finally, a logical

workflow for the synthesis and quality control of methanedithiol is presented in a visual

diagram.

Commercial Availability and Suppliers
Methanedithiol is not as readily available as its monothiol counterpart, methanethiol. It is

typically synthesized upon request or stocked in limited quantities by a niche group of chemical

suppliers catering to research and development needs. Researchers seeking to procure

methanedithiol should anticipate longer lead times and higher costs compared to more

common reagents.
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A review of chemical supplier catalogs indicates that methanedithiol is available from the

following sources:

Supplier Purity
Available
Quantities

Notes

Afine Chemicals

Limited
99%

1 Gram to 100

Kilogram/Month

States "An important

raw material and

intermediate".[1]

Parchem 95.00 to 100.00 % Inquire for details
Lists product as

"dimercaptomethane".

AK Scientific, Inc. Min. Purity Spec: 95% Inquire for details

All products are for

research and

development use only.

GlobalChemMall 99%min

1 kg minimum order,

50 mt/month supply

ability

Chinese manufacturer

and supplier.[2]

This table is not exhaustive but represents a snapshot of publicly available information. It is

recommended to contact suppliers directly for the most current availability and pricing.

Physicochemical Properties
A summary of key quantitative data for methanedithiol is presented below for easy reference

and comparison.
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Property Value Source

CAS Number 6725-64-0 PubChem[3]

Molecular Formula CH₄S₂ PubChem[3]

Molecular Weight 80.17 g/mol PubChem[3]

Appearance
Colorless liquid with a pungent

odor
PubChem[3]

Boiling Point 117-119 °C AK Scientific, Inc.

Flash Point 37 °C AK Scientific, Inc.

Density 1.096 g/cm³ at 25 °C Molbase

Refractive Index 1.526 Molbase

Purity (Typical) 95-99% Multiple Suppliers

Experimental Protocols
Synthesis of Methanedithiol
The primary route for the synthesis of methanedithiol involves the reaction of formaldehyde

with hydrogen sulfide under pressure.[4] The following is a detailed, generalized protocol

derived from available chemical literature.

Reaction: CH₂O + 2 H₂S → CH₂(SH)₂ + H₂O

Materials and Equipment:

Formaldehyde (37% aqueous solution or paraformaldehyde)

Hydrogen sulfide (gas)

High-pressure autoclave reactor equipped with a stirrer, gas inlet, pressure gauge, and

temperature controller

Anhydrous sodium sulfate or magnesium sulfate
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Distillation apparatus

Schlenk line or inert atmosphere setup

Appropriate solvents (e.g., dichloromethane, diethyl ether)

Procedure:

Reactor Setup: In a well-ventilated fume hood, charge the high-pressure autoclave with a

37% aqueous solution of formaldehyde. For a more anhydrous reaction, paraformaldehyde

can be suspended in an appropriate solvent.

Purging: Seal the reactor and purge with an inert gas, such as nitrogen or argon, to remove

any oxygen.

Introduction of Hydrogen Sulfide: Cool the reactor to 0-5 °C. Slowly introduce hydrogen

sulfide gas into the reactor. The pressure should be carefully monitored and maintained at a

predetermined level (e.g., 10-20 atm), depending on the scale and equipment.

Reaction: Once the desired pressure of hydrogen sulfide is reached, slowly warm the reactor

to room temperature and then heat to 40-50 °C. The reaction is typically stirred for several

hours (e.g., 12-24 hours) to ensure completion. The progress of the reaction can be

monitored by taking aliquots (if the reactor setup allows) and analyzing them by GC-MS.

Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the excess hydrogen sulfide into a scrubbing solution (e.g., sodium hypochlorite).

Extraction: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer

with a suitable organic solvent, such as dichloromethane or diethyl ether (3 x volume of the

aqueous layer).

Drying: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium

sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.
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Purification: The crude methanedithiol is then purified by fractional distillation under

reduced pressure. Collect the fraction boiling at the appropriate temperature. Due to its

pungent odor and potential instability, it is advisable to handle the purified product under an

inert atmosphere.

Analytical Quality Control: GC-MS Protocol
The purity and identity of the synthesized methanedithiol can be confirmed using Gas

Chromatography-Mass Spectrometry (GC-MS).

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar

capillary column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1)

Injection Volume: 1 µL

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C
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Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 35-300

Sample Preparation:

Prepare a dilute solution of the synthesized methanedithiol in a high-purity solvent such as

dichloromethane or hexane.

Data Analysis:

The identity of methanedithiol can be confirmed by its retention time and the fragmentation

pattern in the mass spectrum. The major fragments expected for methanedithiol include the

molecular ion (m/z 80) and characteristic fragments resulting from the loss of sulfhydryl

radicals. Purity can be estimated by the relative peak area of the methanedithiol peak in the

total ion chromatogram.

Visualized Workflows
Synthesis and Purification Workflow
The following diagram illustrates the logical steps involved in the synthesis and purification of

methanedithiol.

Synthesis Purification & Analysis

Formaldehyde + H2S Pressurized Reaction Quench & Extract Dry Organic Phase Solvent Removal Fractional Distillation GC-MS Analysis Purified Methanedithiol

Click to download full resolution via product page

A flowchart of the synthesis and purification process for methanedithiol.

Logical Relationship in a Relevant Biological Context
While a direct signaling pathway for methanedithiol is not well-documented, its precursors,

formaldehyde and hydrogen sulfide, are known to be involved in neurotoxicity pathways. The
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following diagram illustrates a simplified logical relationship based on the finding that

formaldehyde can inhibit the endogenous generation of the neuroprotectant hydrogen sulfide

(H₂S). This provides a relevant biological context for the starting materials of methanedithiol
synthesis.

Formaldehyde

Nitric Oxide (NO) Production

increases

Neurotoxicity

inducesCystathionine-β-synthase (CBS) Activity

inhibits

Endogenous H2S Production

catalyzes

protects against

Click to download full resolution via product page

Formaldehyde's role in inhibiting neuroprotective H₂S production.

Safety Information
Methanedithiol is a flammable liquid with a strong, unpleasant odor. It should be handled in a

well-ventilated fume hood with appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.
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This technical guide is intended for informational purposes only and should be used by

qualified individuals. All experimental work should be conducted with appropriate safety

precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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